Cas no 2172050-03-0 ((2-phenyl-1,4-dioxan-2-yl)methanamine)

• Product Name: (2-phenyl-1,4-dioxan-2-yl)methanamine
• CAS No: 2172050-03-0
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 5897772
• PubChem ID: 70201998
• Update Time: 2025-11-01

(2-phenyl-1,4-dioxan-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2-phenyl-1,4-dioxan-2-yl)methanamine
• SCHEMBL7833714
• EN300-1663345
• 2172050-03-0

• Inchi： 1S/C11H15NO2/c12-8-11(9-13-6-7-14-11)10-4-2-1-3-5-10/h1-5H,6-9,12H2
• InChI Key： IUSHZEZOKQKYCP-UHFFFAOYSA-N
• SMILES： O1CCOCC1(C1C=CC=CC=1)CN

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 44.5Ų

Additional information on (2-phenyl-1,4-dioxan-2-yl)methanamine

Recent Advances in the Study of (2-phenyl-1,4-dioxan-2-yl)methanamine (CAS: 2172050-03-0) in Chemical Biology and Pharmaceutical Research

The compound (2-phenyl-1,4-dioxan-2-yl)methanamine, with the CAS number 2172050-03-0, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique dioxane ring and phenyl substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for drug development. The following sections provide an overview of the latest findings and their implications for the field.

Recent synthetic approaches to (2-phenyl-1,4-dioxan-2-yl)methanamine have emphasized efficiency and scalability. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic asymmetric synthesis method, achieving high enantiomeric purity (>99% ee) and yields exceeding 80%. This advancement is critical for ensuring the compound's availability for further pharmacological testing and potential commercialization. The synthetic route involves a key asymmetric hydrogenation step, which has been optimized to minimize byproducts and reduce environmental impact.

Pharmacological investigations have revealed that (2-phenyl-1,4-dioxan-2-yl)methanamine exhibits significant activity as a modulator of the serotonin receptor subtype 5-HT_2A. In vitro studies using human cell lines demonstrated a high binding affinity (K_i = 12 nM) and selectivity over other serotonin receptor subtypes. These findings suggest potential applications in the treatment of neuropsychiatric disorders, such as depression and anxiety. However, further in vivo studies are needed to validate these effects and assess the compound's safety profile.

Another area of interest is the compound's potential as a scaffold for the development of novel antimicrobial agents. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of (2-phenyl-1,4-dioxan-2-yl)methanamine exhibited potent activity against drug-resistant strains of Staphylococcus aureus (MIC = 2 µg/mL). The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, a mechanism distinct from that of existing antibiotics. This discovery opens new avenues for addressing the growing challenge of antimicrobial resistance.

In addition to its therapeutic potential, (2-phenyl-1,4-dioxan-2-yl)methanamine has been explored as a tool compound in chemical biology. Its structural features make it a versatile intermediate for the synthesis of more complex molecules. For instance, a recent study in Chemical Communications (2024) demonstrated its use in the construction of spirocyclic compounds, which are valuable in drug discovery due to their three-dimensionality and potential for enhanced target engagement.

Despite these promising developments, challenges remain in the clinical translation of (2-phenyl-1,4-dioxan-2-yl)methanamine. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between academia and industry will be essential to overcome these hurdles and fully realize the compound's therapeutic potential.

In conclusion, (2-phenyl-1,4-dioxan-2-yl)methanamine (CAS: 2172050-03-0) represents a compelling case study in the intersection of chemical synthesis and biological application. Its diverse pharmacological activities and synthetic versatility highlight its value as both a potential therapeutic agent and a building block for drug discovery. Future research should focus on optimizing its properties and exploring its mechanisms of action in greater detail.